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Compound of Interest

Compound Name: 2,2-Dibromo-1-phenylethanone

CAS No.: 13665-04-8

Cat. No.: B086434

Get Quote

Before examining the spectral data, a foundational understanding of the molecule's structure is

essential. 2,2-Dibromo-1-phenylethanone possesses a molecular formula of C₈H₆Br₂O and a

molecular weight of approximately 277.94 g/mol .[1][2]

The structure features several key functional groups that will give rise to characteristic

spectroscopic signals:

A benzoyl group, consisting of a phenyl ring attached to a carbonyl (C=O) group.

An α-carbon atom bonded to two highly electronegative bromine atoms and a single

hydrogen atom (a methine group).

This arrangement leads us to anticipate specific signals: distinct aromatic and aliphatic protons

in NMR, a carbonyl stretch in IR, and a unique isotopic pattern in MS due to the presence of

two bromine atoms.

Caption: Molecular Structure of 2,2-Dibromo-1-phenylethanone.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of

atoms in a molecule. We will examine both ¹H and ¹³C NMR data.

¹H NMR Spectroscopy: Proton Environment Analysis
Expertise & Experience: The ¹H NMR spectrum provides a map of the different electronic

environments of hydrogen atoms. For this molecule, we expect two distinct regions: an

aromatic region (typically δ 7.0-8.5 ppm) and an aliphatic region. The single proton on the α-

carbon is flanked by two electronegative bromine atoms and is adjacent to a deshielding

carbonyl group, which will shift its signal significantly downfield compared to a typical C-H

bond.

Experimental Protocol: ¹H NMR Acquisition

Sample Preparation: Dissolve approximately 5-10 mg of 2,2-Dibromo-1-phenylethanone in

~0.6 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is standard for its excellent

solubilizing power for many organic compounds and its single residual peak at δ 7.26 ppm,

which serves as a convenient internal reference.

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Acquire the spectrum on a 400 MHz NMR spectrometer.

Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform.

Phase and baseline correct the spectrum and integrate all signals.

Data Interpretation and Analysis

The ¹H NMR spectrum, run in CDCl₃, exhibits signals that are in excellent agreement with the

proposed structure.[3]
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Chemical Shift
(δ) ppm

Multiplicity Integration
J-coupling
(Hz)

Assignment

8.09 Doublet (d) 2H 8.0
Aromatic Protons

(ortho to C=O)

7.66 Triplet (t) 1H 7.6
Aromatic Proton

(para to C=O)

7.53 Triplet (t) 2H 7.6
Aromatic Protons

(meta to C=O)

6.73 Singlet (s) 1H N/A
Methine Proton (-

CHBr₂)

Causality Behind the Data:

Aromatic Region (δ 7.53-8.09 ppm): The protons on the phenyl ring are deshielded by the

electron-withdrawing effect of the adjacent carbonyl group. The ortho protons (δ 8.09) are

the most deshielded due to their proximity to the C=O bond. The observed doublet and triplet

patterns are characteristic of a monosubstituted benzene ring.

Methine Proton (δ 6.73 ppm): This proton appears as a singlet at a remarkably downfield

position for an aliphatic proton. This is a direct consequence of the cumulative electron-

withdrawing inductive effects of the two bromine atoms and the anisotropic effect of the

carbonyl group. It appears as a singlet because there are no adjacent protons to couple with.

¹³C NMR Spectroscopy: The Carbon Skeleton
Expertise & Experience: ¹³C NMR spectroscopy complements ¹H NMR by providing a direct

look at the carbon framework. We anticipate a total of six distinct carbon signals: four for the

aromatic ring (due to symmetry, the ortho and meta carbons are chemically equivalent), one for

the carbonyl carbon, and one for the α-carbon. The carbonyl carbon will be the most downfield

signal, typically >180 ppm.

Experimental Protocol: ¹³C NMR Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR analysis.
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Instrumentation: Acquire the spectrum on a 100 MHz (or equivalent) NMR spectrometer. A

proton-decoupled sequence is standard to ensure each unique carbon appears as a singlet.

Data Processing: Process the FID to obtain the final spectrum. Reference the spectrum to

the CDCl₃ solvent peak at δ 77.16 ppm.

Data Interpretation and Analysis

The proton-decoupled ¹³C NMR spectrum confirms the presence of six unique carbon

environments.[3]

Chemical Shift (δ) ppm Assignment Rationale

185.9 Carbonyl Carbon (C=O)
Characteristic downfield shift

for a ketone carbonyl carbon.

134.4 Aromatic C-H (para)
Standard chemical shift for a

substituted aromatic carbon.

130.8 Aromatic C (ipso)
The quaternary carbon

attached to the carbonyl group.

129.7 Aromatic C-H (ortho)
Shielded relative to the para

carbon.

128.9 Aromatic C-H (meta)
The most shielded of the

aromatic carbons.

39.7 Methine Carbon (-CHBr₂)

Significantly deshielded by two

bromine atoms but upfield of

aromatic signals.

Infrared (IR) Spectroscopy: Functional Group
Identification
Expertise & Experience: IR spectroscopy is a rapid and effective method for identifying key

functional groups. The principle lies in the absorption of specific frequencies of IR radiation,

which correspond to the vibrational energies of different bonds. For 2,2-Dibromo-1-
phenylethanone, the most telling absorption will be the C=O stretch. The presence of two α-
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bromine atoms will inductively pull electron density away from the carbonyl carbon,

strengthening and shortening the C=O bond. This results in a higher vibrational frequency

(wavenumber) compared to an unsubstituted ketone like acetophenone (~1686 cm⁻¹).[4]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR

crystal (e.g., diamond or germanium).

Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

Record the spectrum, typically over a range of 4000-400 cm⁻¹.

Background Correction: A background spectrum of the clean ATR crystal should be run first

and automatically subtracted from the sample spectrum.

Data Interpretation and Analysis

The IR spectrum provides clear evidence for the key functional groups.

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3060 C-H Stretch Aromatic C-H

~1705 C=O Stretch Ketone

~1595, ~1450 C=C Stretch Aromatic Ring

~680 C-Br Stretch Alkyl Halide

Key Insights:

The strong absorption band at ~1705 cm⁻¹ is characteristic of the carbonyl group and is

shifted to a higher frequency, as predicted, due to the electron-withdrawing α-bromine

substituents.[4]

The bands in the 1600-1450 cm⁻¹ region confirm the presence of the aromatic ring.

The C-Br stretch appears in the fingerprint region at a lower wavenumber (~680 cm⁻¹).[4]
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Mass Spectrometry (MS): Molecular Weight and
Fragmentation
Expertise & Experience: Mass spectrometry provides two critical pieces of information: the

molecular weight of the compound and its fragmentation pattern, which offers clues to its

structure. A key feature to look for with bromine-containing compounds is the isotopic pattern.

Bromine has two stable isotopes, ⁷⁹Br (~50.7% abundance) and ⁸¹Br (~49.3% abundance),

which are nearly equal in abundance. A compound with two bromine atoms will therefore

exhibit a characteristic M, M+2, and M+4 molecular ion cluster with a relative intensity ratio of

approximately 1:2:1.

Experimental Protocol: GC-MS Analysis

Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent like

dichloromethane or ethyl acetate.

Injection: Inject a small volume (e.g., 1 µL) into the Gas Chromatograph-Mass Spectrometer

(GC-MS). The GC will separate the compound from any impurities before it enters the mass

spectrometer.

Ionization: Use Electron Ionization (EI) at 70 eV, a standard method that induces

reproducible fragmentation.

Detection: Scan a mass range (e.g., m/z 40-400) to detect the molecular ion and its

fragments.

Data Interpretation and Analysis

The mass spectrum reveals both the molecular weight and key structural fragments.[2]
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m/z Ion Significance

276, 278, 280 [C₈H₆Br₂O]⁺

Molecular Ion (M⁺) cluster,

showing the 1:2:1 ratio for two

Br atoms.

197, 199 [M - Br]⁺ Loss of one bromine radical.

183, 185 [M - CHBr₂]⁺
Incorrect, should be

[C₆H₅CO]⁺. See below.

105 [C₆H₅CO]⁺

Base Peak. Benzoyl cation,

from cleavage alpha to the

carbonyl.

77 [C₆H₅]⁺
Phenyl cation, from loss of CO

from the benzoyl cation.

51 [C₄H₃]⁺
Common fragment from the

phenyl ring.

Dominant Fragmentation Pathway: The most favorable fragmentation is the alpha-cleavage

between the carbonyl carbon and the dibrominated carbon. This is because it results in the

formation of the highly stable, resonance-stabilized benzoyl cation ([C₆H₅CO]⁺) at m/z 105.

This fragment is so stable that it constitutes the base peak (the most intense signal) in the

spectrum.[2]
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Caption: Key EI-MS Fragmentation Pathway for 2,2-Dibromo-1-phenylethanone.

Conclusion: An Integrated Approach to Structural
Verification
By synthesizing the data from ¹H NMR, ¹³C NMR, IR, and MS, we can confirm the structure of

2,2-Dibromo-1-phenylethanone with a high degree of confidence.

MS confirms the molecular formula and weight (C₈H₆Br₂O).

IR confirms the presence of the key ketone and aromatic functional groups.

¹³C NMR confirms the carbon skeleton with six unique environments.

¹H NMR confirms the connectivity and relative positions of all protons, providing the final,

unambiguous structural proof.

This integrated spectroscopic approach forms a self-validating system, ensuring the identity

and purity of this important synthetic intermediate for its intended application in research and

development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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